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Compound of Interest

Compound Name: Methyl 2-(3-hydroxyphenyl)acetate

Cat. No.: B156774

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of methyl 2-(3-
hydroxyphenyl)acetate, a fragrance ingredient with emerging potential in the perfume
industry. While its precise olfactory profile is not widely documented, its structural similarity to
known fragrance compounds suggests its utility as a modulator and potential contributor to
complex scent compositions. This document outlines its synthesis, physicochemical properties,
and proposed analytical methods for quality control.

Physicochemical Properties

Methyl 2-(3-hydroxyphenyl)acetate is a colorless to pale yellow liquid with solubility in various
organic solvents.[1] A summary of its key physical and chemical properties is provided in Table
1.

Property Value Reference
Molecular Formula C9H1003 [2]
Molecular Weight 166.17 g/mol

Appearance Clear liquid

Purity 95% - 97% (typical) [2]

Storage Temperature Room Temperature
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Olfactory Profile

A detailed olfactory description of methyl 2-(3-hydroxyphenyl)acetate is not extensively
available in public literature. However, it is noted to possess "aromatic characteristics" and is
used as a "perfume additive".[1] For contextual understanding, the closely related compound,
methyl phenylacetate (which lacks the hydroxyl group), exhibits an intensely sweet, floral-
honey scent with jasmine and musky nuances.[3] The introduction of a hydroxyl group at the
meta position of the phenyl ring in methyl 2-(3-hydroxyphenyl)acetate is anticipated to
modulate these characteristics, potentially introducing phenolic or woody facets to the overall
scent profile.

Synthesis Protocol: Fischer-Speier Esterification

The synthesis of methyl 2-(3-hydroxyphenyl)acetate can be achieved via the Fischer-Speier
esterification of 3-hydroxyphenylacetic acid with methanol, using a strong acid catalyst. The
following protocol is adapted from established methods for similar compounds.

Materials:

¢ 3-Hydroxyphenylacetic acid

e Anhydrous methanol

» Concentrated sulfuric acid (H2SOa4) or Thionyl chloride (SOCI2)

» Diethyl ether

o Saturated sodium bicarbonate (NaHCOs) solution

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)
o Standard laboratory glassware for reflux, extraction, and distillation
Procedure:

¢ Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve 3-hydroxyphenylacetic acid in an excess of anhydrous methanol.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b156774?utm_src=pdf-body
https://www.ambeed.com/products/42058-59-3.html
https://www.scentspiracy.com/fragrance-ingredients/p/methyl-phenylacetate
https://www.benchchem.com/product/b156774?utm_src=pdf-body
https://www.benchchem.com/product/b156774?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid or thionyl
chloride to the solution while stirring.

o Reflux: Heat the reaction mixture to reflux and maintain for several hours. The reaction
progress can be monitored by Thin Layer Chromatography (TLC).

o Work-up:

o After completion, cool the mixture to room temperature and remove the excess methanol
under reduced pressure.

o Dissolve the residue in diethyl ether and transfer to a separatory funnel.

o Wash the ethereal solution with saturated sodium bicarbonate solution to neutralize any
remaining acid, followed by a wash with brine.

o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.
 Purification:

o Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the
crude methyl 2-(3-hydroxyphenyl)acetate.

o Further purification can be achieved by vacuum distillation or column chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Methyl 2-(3-
hydroxyphenyl)acetate in Fragrance Synthesis]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b156774#use-of-methyl-2-3-hydroxyphenyl-
acetate-in-fragrance-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.scentspiracy.com/fragrance-ingredients/p/methyl-phenylacetate
https://www.scentspiracy.com/fragrance-ingredients/p/methyl-phenylacetate
https://www.benchchem.com/product/b156774#use-of-methyl-2-3-hydroxyphenyl-acetate-in-fragrance-synthesis
https://www.benchchem.com/product/b156774#use-of-methyl-2-3-hydroxyphenyl-acetate-in-fragrance-synthesis
https://www.benchchem.com/product/b156774#use-of-methyl-2-3-hydroxyphenyl-acetate-in-fragrance-synthesis
https://www.benchchem.com/product/b156774#use-of-methyl-2-3-hydroxyphenyl-acetate-in-fragrance-synthesis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b156774?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

